Cas no 51294-59-8 (7-bromo-1,2-benzoxazol-3-ol)

7-bromo-1,2-benzoxazol-3-ol structure
7-bromo-1,2-benzoxazol-3-ol structure
Product Name:7-bromo-1,2-benzoxazol-3-ol
CAS No:51294-59-8
MF:C7H4BrNO2
MW:214.016160964966
MDL:MFCD18378854
CID:1088697
PubChem ID:71720994
Update Time:2025-04-20

7-bromo-1,2-benzoxazol-3-ol Chemical and Physical Properties

Names and Identifiers

    • 7-Bromobenzo[d]isoxazol-3(2H)-one
    • 7-bromo-1,2-benzoxazol-3-one
    • 7-bromo-1,2-benzoxazol-3-ol
    • CS-0453174
    • 7-bromo-2,3-dihydro-1,2-benzoxazol-3-one
    • 7-Bromobenzisoxazol-3(2H)-one
    • 7-BROMO-2H-1,2-BENZOXAZOL-3-ONE
    • 51294-59-8
    • SCHEMBL26124102
    • EN300-2201515
    • 7-Bromobenzo[d]isoxazol-3-ol
    • G62594
    • DTXSID50856852
    • MFCD27922646
    • 7-Bromo-1,2-benzisoxazol-3(2H)-one
    • A924383
    • SY280819
    • 7-Bromo-1,2-benzoxazol-3(2H)-one
    • DB-383963
    • MDL: MFCD18378854
    • Inchi: 1S/C7H4BrNO2/c8-5-3-1-2-4-6(5)11-9-7(4)10/h1-3H,(H,9,10)
    • InChI Key: OSNRZJKTIPYAMH-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2C(NOC=21)=O

Computed Properties

  • Exact Mass: 212.94254g/mol
  • Monoisotopic Mass: 212.94254g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38.3Ų

7-bromo-1,2-benzoxazol-3-ol Security Information

  • Storage Condition:Sealed in dry,2-8°C

7-bromo-1,2-benzoxazol-3-ol Pricemore >>

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